Cas no 21211-22-3 (3-chloro-1-benzothiophene-2-carboxylic acid)

3-chloro-1-benzothiophene-2-carboxylic acid structure
21211-22-3 structure
Product Name:3-chloro-1-benzothiophene-2-carboxylic acid
CAS No:21211-22-3
MF:C9H5ClO2S
MW:212.652800321579
MDL:MFCD00014579
CID:88251
PubChem ID:24881417
Update Time:2025-04-18

3-chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorobenzo[b]thiophene-2-carboxylic acid
    • 3-CHLORO-BENZO[B]THIOPHENE CARBOXYLIC ACID
    • 3-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
    • 3-CHLORO-2-BENZO[B]THIOPHENE CARBOXYLIC ACID
    • AKOS B000001
    • AKOS AU36-M200
    • BUTTPARK 30\06-07
    • 3-Chloro-benzo[b]thiophene-2-carboxylic acid
    • 202
    • 3-Chlorbenzo<b>thiophen-2-carbonsaeure
    • 3-Chlorbenzthiophen-2-carbonsaeure
    • 3-Chloro-2-carboxybenzo<b>thiophene
    • AKOS BBB
    • 3-Chloro-benzo[b]thiophene-2-carboxylicacid
    • 3-Chlorobenzo(b)thiophene-2-carboxylic acid
    • HJTMIYKPPPYDRJ-UHFFFAOYSA-N
    • Benzo[b]thiophene-2-carboxylic acid, 3-chloro-
    • 3-chlorobenzothiophene-2-carboxylic acid
    • 3-CHLOROBENZO[B]THIOPHENE-2-CARBOXYLICACID
    • NSC206632
    • PubChem18541
    • A
    • SCHEMBL444722
    • FS-1392
    • AMY16030
    • NSC-206632
    • cid_307964
    • GEO-00659
    • 3-Chloro-1-benzothiophene-2-carboxylic acid #
    • BDBM67473
    • CB12002
    • 3-chloranyl-1-benzothiophene-2-carboxylic acid
    • SY049564
    • AKOS000267327
    • EN300-00824
    • CBMicro_009255
    • C2444
    • 21211-22-3
    • BIM-0008966.P001
    • SB67040
    • Z56899077
    • NSC 206632
    • AH-357/03390039
    • SMSF0003588
    • 3-Chloro-benzo[b]thiophene-2-carboxylic acid, 97%
    • W-200215
    • CHEMBL1318391
    • SR-03000000694-1
    • FT-0615461
    • Cambridge id 5131128
    • DTXSID10308665
    • BB 0218104
    • CCG-125311
    • MFCD00014579
    • DB-030919
    • ALBB-000118
    • STK061928
    • BBL014286
    • 3-chloro-1-benzothiophene-2-carboxylic acid
    • MDL： MFCD00014579
    • Inchi： 1S/C9H5ClO2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)
    • InChI Key： HJTMIYKPPPYDRJ-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)O)SC2C=CC=CC=21
    • BRN： 1425602

Computed Properties

  • Exact Mass: 211.97000
  • Monoisotopic Mass: 211.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • Color/Form: White powder2. density (g/ml, 25/4 ℃)
  • Density: 1.546
  • Melting Point: 268-272 °C (lit.)
  • Boiling Point: 395.1 ℃ at 760 mmHg
  • Flash Point: 192.8±22.3 °C
  • Refractive Index: 1.719
  • PSA: 65.54000
  • LogP: 3.25290

3-chloro-1-benzothiophene-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • HazardClass：IRRITANT
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

3-chloro-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-chloro-1-benzothiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM112625-5g
3-Chlorobenzo[b]thiophene-2-carboxylic acid
 21211-22-3 95%+
5g
 $121 2021-08-06
Chemenu
CM112625-25g
3-Chlorobenzo[b]thiophene-2-carboxylic acid
 21211-22-3 95%+
25g
 $437 2021-08-06
Chemenu
CM112625-100g
3-Chlorobenzo[b]thiophene-2-carboxylic acid
 21211-22-3 95%+
100g
 $1638 2021-08-06
BAI LING WEI Technology Co., Ltd.
109995-1G
3-Chlorobenzothiophene-2-carboxylic acid, 97%
 21211-22-3 97%
1G
 ￥ 293 2022-04-26
BAI LING WEI Technology Co., Ltd.
109995-5G
3-Chlorobenzothiophene-2-carboxylic acid, 97%
 21211-22-3 97%
5G
 ￥ 1120 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C121050-100g
3-chloro-1-benzothiophene-2-carboxylic acid
 21211-22-3 98%
100g
 ¥5531.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C121050-1g
3-chloro-1-benzothiophene-2-carboxylic acid
 21211-22-3 98%
1g
 ¥105.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C121050-25g
3-chloro-1-benzothiophene-2-carboxylic acid
 21211-22-3 98%
25g
 ¥1570.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C121050-5g
3-chloro-1-benzothiophene-2-carboxylic acid
 21211-22-3 98%
5g
 ¥420.90 2023-09-03
Alichem
A169001312-100g
3-Chlorobenzo[b]thiophene-2-carboxylic acid
 21211-22-3 97%
100g
 $528.52 2023-09-02

3-chloro-1-benzothiophene-2-carboxylic acid Related Literature

Related Categories

21211-22-3 (3-chloro-1-benzothiophene-2-carboxylic acid) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited